![molecular formula C8H8BrClN2 B1519668 6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride CAS No. 957035-22-2](/img/structure/B1519668.png)
6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride
Overview
Description
“6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride” is a chemical compound with the molecular formula CHBrN . It has an average mass of 211.059 Da and a monoisotopic mass of 209.979248 Da . This compound is used in organic syntheses and as pharmaceutical intermediates .
Synthesis Analysis
Imidazo[1,2-a]pyridines, such as “6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride”, are synthesized from the easily available chemicals due to its tremendous use in various branches of chemistry . The structures of new derivatives were confirmed by their FTIR, 1 H NMR, 13 C NMR, and mass spectral studies followed by elemental analysis data .
Molecular Structure Analysis
The molecular structure of “6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride” is represented by the InChI code 1S/C8H7BrN2/c1-6-4-8-10-2-3-11(8)5-7(6)9/h2-5H,1H3 .
Physical And Chemical Properties Analysis
The physical form of “6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride” is solid . The storage temperature is ambient temperature .
Scientific Research Applications
Medicinal Chemistry
Imidazo[1,2-a]pyridines, the class of compounds to which 6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride belongs, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They have been used in the development of various drugs due to their promising and diverse bioactivity .
Anticancer Research
Imidazo[1,2-a]pyridines have shown significant potency against various types of cancer . This makes 6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride a potential candidate for anticancer research.
Antiviral Research
These compounds have also demonstrated antiviral properties . Therefore, 6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride could be used in the development of new antiviral drugs.
Material Science
Imidazo[1,2-a]pyridines are also useful in material science because of their structural character . They can be used in the development of new materials with unique properties.
Pharmaceutical Intermediates
6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride is used as a pharmaceutical intermediate . It can be used in the synthesis of various pharmaceutical compounds.
Antituberculosis Research
Imidazo[1,2-a]pyridine analogues have shown significant potency against Mycobacterium tuberculosis . This suggests that 6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride could be used in antituberculosis research.
Fluorescent Probes
Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions . This suggests potential applications of 6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride in analytical chemistry.
Synthesis of Other Compounds
6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride can be used in the synthesis of other imidazo[1,2-a]pyridines . This makes it a valuable compound in organic synthesis.
Safety and Hazards
properties
IUPAC Name |
6-bromo-7-methylimidazo[1,2-a]pyridine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2.ClH/c1-6-4-8-10-2-3-11(8)5-7(6)9;/h2-5H,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWHXUPVFXOXFRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC=CN2C=C1Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40656888 |
Source
|
| Record name | 6-Bromo-7-methylimidazo[1,2-a]pyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40656888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-7-methylimidazo[1,2-a]pyridine hydrochloride | |
CAS RN |
957035-22-2 |
Source
|
| Record name | 6-Bromo-7-methylimidazo[1,2-a]pyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40656888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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